Cas no 640296-19-1 (4-cyanopyridine-2-carboxylic acid)

4-cyanopyridine-2-carboxylic acid Properties

Names and Identifiers

• 4-cyano-2-pyridinecarboxylic acid
• 4-Cyanopyridine-2-carboxylic acid
• 2-Pyridinecarboxylicacid,4-cyano-(9CI)
• 4-CYANOPICOLINICACID
• DB-113297
• AB49710
• Z1198184865
• 4-cyano-pyridine-2-carboxylic acid
• 640296-19-1
• MFCD09152773
• AKOS005071859
• EN300-141980
• J-515233
• 2-PYRIDINECARBOXYLIC ACID, 4-CYANO-
• SCHEMBL5936390
• CS-0171512
• SY029383
• CMKZSIGRFONKKC-UHFFFAOYSA-N
• 4-cyano-2-pyridinecarboxylic acid, AldrichCPR
• 4-CYANOPICOLINIC ACID
• DTXSID60639996
• 4-cyano-2-picolinic acid
• BB-0608
• +Expand

• MDL： MFCD09152773
• InChIKey： CMKZSIGRFONKKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O2/c8-4-5-1-2-9-6(3-5)7(10)11/h1-3H,(H,10,11)
• SMILES： OC(=O)C1=NC=CC(=C1)C#N

Computed Properties

• Exact Mass: 148.02732
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.027277375g/mol
• Heavy Atom Count: 11
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.98
• Melting Point: ca 210℃